Cas no 20554-95-4 (Faradiol)
Faradiol structure
Product Name:Faradiol
CAS No:20554-95-4
MF:C30H50O2
MW:442.716809749603
CID:262289
PubChem ID:9846222
Update Time:2025-04-19
Faradiol Chemical and Physical Properties
Names and Identifiers
-
- Urs-20-ene-3,16-diol,(3b,16b,18a,19a)-
- (3S,4aR,6aR,6bR,8S,8aS,12S,12aS,12bR,14bR)-4,4,6a,6b,8a,11,12,14b-Octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,12,12a,12b,13,14,14a,14b-eicosahydro-picene-3,8-diol
- FARADIOL
- NSC705534
- NCI60_037645
- (3S,4Ar,6aR,6aR,6bR,8S,8aS,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,6a,7,8,9
- (3beta,12beta,18alpha,19alpha)-Urs-20-ene-3,12-diol
- Urs-20-ene-3,12-diol, (3beta,12beta,18alpha,19alpha)-
- 20554-95-4
- (3S, 4aR, 6aR, 6aR, 6bR, 8S, 8aS, 12S, 12aR, 14aR, 14bR)-4, 4, 6a, 6b, 8a, 11, 12, 14b-octamethyl-2, 3, 4a, 5, 6, 6a, 7, 8, 9, 12, 12a, 13, 14, 14a-tetradecahydro-1H-picene-3, 8-diol
- UNII-O62AJZ9VME
- Q27285378
- URS-20-ENE-3,16-DIOL, (3beta,16beta,18alpha,19alpha)-
- O62AJZ9VME
- 16beta-HYDROXYPSEUDOTARAXASTEROL
- CS-0081258
- HY-121225
- URS-20-ENE-3,12-DIOL, (3.BETA.,12.BETA.,18.ALPHA.,19.ALPHA.)-
- Urs-20-ene-3,16-diol, (3.beta.,16.beta.,18.alpha.,19.alpha.)-
- 16.BETA.-HYDROXYPSEUDOTARAXASTEROL
- (3.BETA.,12.BETA.,18.ALPHA.,19.ALPHA.)-URS-20-ENE-3,12-DIOL
- 18alpha,19betaH-Urs-20-ene-3beta,16beta-diol
- 18.ALPHA.,19.BETA.H-URS-20-ENE-3.BETA.,16.BETA.-DIOL
- (3S,4aR,6aR,6aR,6bR,8S,8aS,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,6a,7,8,9,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
- CHEBI:191989
- Isoarnidendiol
- Urs-20-ene-3,16-diol #
- Urs-20-ene-3,16-diol, (3.beta.,16.alpha.,18.alpha.,19.alpha.)-
- 4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,6a,7,8,9,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
- BNHIQKVOPNHQKO-UHFFFAOYSA-N
- DTXSID00942739
- (3S,4aR,6aR,6aR,6bR,8S,8aS,12S,12aS,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,6a,7,8,9,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
- Urs-20-ene-3,16-diolato
- 16?-Hydroxypseudotaraxasterol
- DA-53116
- Faradiol
-
- Inchi: 1S/C30H50O2/c1-18-11-14-28(6)24(32)17-30(8)20(25(28)19(18)2)9-10-22-27(5)15-13-23(31)26(3,4)21(27)12-16-29(22,30)7/h11,19-25,31-32H,9-10,12-17H2,1-8H3/t19-,20-,21+,22-,23+,24+,25-,27+,28-,29-,30-/m1/s1
- InChI Key: BNHIQKVOPNHQKO-IMLFCHQCSA-N
- SMILES: O[C@@H]1[C@@]2(C)CC=C(C)[C@@H](C)[C@@H]2[C@H]2CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]3(C)[C@]2(C)C1)O
Computed Properties
- Exact Mass: 442.381
- Monoisotopic Mass: 442.381
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 0
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 7.5
Experimental Properties
- Color/Form: Powder
- Density: 1.013
- Boiling Point: 517.8°Cat760mmHg
- Flash Point: 208.5°C
- Refractive Index: 1.523
Faradiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82536-10MG |
Faradiol |
20554-95-4 | 10mg |
¥8565.94 | 2023-09-09 | ||
| TRC | F246718-1mg |
Faradiol |
20554-95-4 | 1mg |
$ 442.00 | 2023-04-17 | ||
| TRC | F246718-2.5mg |
Faradiol |
20554-95-4 | 2.5mg |
$ 936.00 | 2023-04-17 | ||
| TRC | F246718-5mg |
Faradiol |
20554-95-4 | 5mg |
$ 1619.00 | 2023-04-17 | ||
| A2B Chem LLC | AF37018-5mg |
faradiol |
20554-95-4 | ≥98% | 5mg |
$844.00 | 2024-04-20 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82536-10MG |
20554-95-4 | 10MG |
¥8158.05 | 2023-01-06 | |||
| PhytoLab | 82536-50mg |
Faradiol |
20554-95-4 | ≥ 98.0 % | 50mg |
€1332 | 2023-10-25 | |
| PhytoLab | 82536-250mg |
Faradiol |
20554-95-4 | ≥ 98.0 % | 250mg |
€6290 | 2023-10-25 | |
| PhytoLab | 82536-500mg |
Faradiol |
20554-95-4 | ≥ 98.0 % | 500mg |
€11840 | 2023-10-25 | |
| PhytoLab | 82536-1000mg |
Faradiol |
20554-95-4 | ≥ 98.0 % | 1000mg |
€22200 | 2023-10-25 |
Faradiol Related Literature
-
Petr Dzubak,Marian Hajduch,David Vydra,Alica Hustova,Miroslav Kvasnica,David Biedermann,Lenka Markova,Milan Urban,Jan Sarek Nat. Prod. Rep. 2006 23 394
-
Otto Sticher Nat. Prod. Rep. 2008 25 517
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2007 24 465
-
5. Chapter 17. Terpenoids and steroidsB. A. Marples Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1973 70 549
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